Cas no 1020173-07-2 (4-Methyl-3-(3-pyridinyloxy)Benzenamine)

4-Methyl-3-(3-pyridinyloxy)Benzenamine structure
1020173-07-2 structure
Product Name:4-Methyl-3-(3-pyridinyloxy)Benzenamine
CAS No:1020173-07-2
MF:C12H12N2O
MW:200.236482620239
CID:2107204
Update Time:2023-08-03

4-Methyl-3-(3-pyridinyloxy)Benzenamine Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-3-(3-pyridinyloxy)Benzenamine
    • VLWLMFRVVVYYCU-UHFFFAOYSA-N
    • 4-methyl-3-(pyridin-3-yloxy)benzenamine
    • 4-Methyl-3-(3-pyridinyloxy)Benzenamine
    • Inchi: 1S/C12H12N2O/c1-9-4-5-10(13)7-12(9)15-11-3-2-6-14-8-11/h2-8H,13H2,1H3
    • InChI Key: VLWLMFRVVVYYCU-UHFFFAOYSA-N
    • SMILES: O(C1C=NC=CC=1)C1C=C(C=CC=1C)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Topological Polar Surface Area: 48.1
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